Cas no 1234921-21-1 (phenyl 4-{(5-chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate)

• Product Name: phenyl 4-{(5-chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate
• CAS No: 1234921-21-1
• MF: C₁₈H₁₉ClN₂O₃S
• MW: 378.873062372208
• CID: 6439546
• Update Time: 2025-06-08

phenyl 4-{(5-chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-{(5-chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate
• JOFONFOAHKNEQK-UHFFFAOYSA-N

• Inchi： 1S/C18H19ClN2O3S/c19-16-7-6-15(25-16)17(22)20-12-13-8-10-21(11-9-13)18(23)24-14-4-2-1-3-5-14/h1-7,13H,8-12H2,(H,20,22)
• InChI Key： JOFONFOAHKNEQK-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CCC(CNC(C2SC(Cl)=CC=2)=O)CC1

Additional information on phenyl 4-{(5-chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate

Research Briefing on Phenyl 4-{(5-Chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate (CAS: 1234921-21-1)

Phenyl 4-{(5-chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate (CAS: 1234921-21-1) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a piperidine core and a 5-chlorothiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of phenyl 4-{(5-chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate involves a multi-step process, starting with the functionalization of the piperidine ring followed by the introduction of the 5-chlorothiophene group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Researchers have optimized the synthetic route to improve yield and scalability, which is critical for its potential industrial application.

Pharmacological evaluations of this compound have revealed its activity against specific biological targets, including enzymes and receptors implicated in inflammatory and neurological disorders. In vitro studies demonstrate its ability to modulate key signaling pathways, suggesting a potential role in treating conditions such as chronic pain and neurodegenerative diseases. Furthermore, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability.

Recent advancements in the understanding of phenyl 4-{(5-chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate's mechanism of action highlight its interaction with the sigma-1 receptor, a protein involved in cellular stress responses and neuroprotection. This interaction underscores its potential as a therapeutic agent for conditions like Alzheimer's disease and neuropathic pain. Additionally, its selectivity and low toxicity profile make it a promising candidate for further preclinical development.

Despite these promising findings, challenges remain in the development of phenyl 4-{(5-chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate. Issues such as optimizing its formulation for enhanced delivery and conducting comprehensive toxicology studies need to be addressed. Future research directions may include exploring its efficacy in combination therapies and investigating its potential in other therapeutic areas, such as oncology and immunology.

In conclusion, phenyl 4-{(5-chlorothiophen-2-yl)formamidomethyl}piperidine-1-carboxylate represents a significant advancement in medicinal chemistry, with its unique structure and promising pharmacological properties. Continued research and development efforts are essential to fully realize its therapeutic potential and bring it closer to clinical application.